Pentan-3-ylidene(2-phenylethyl)amine

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• SMILES: CCC(=NCCC1=CC=CC=C1)CC
• InChI: InChI=1S/C13H19N/c1-3-13(4-2)14-11-10-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChIKey: RGPPNSZFJRMVFW-UHFFFAOYSA-N

Researchers require imine reagents that minimize competitive reduction in radical aryl amination. Pentan-3-ylidene(2-phenylethyl)amine (N-phenethylpentan-3-imine, C₁₃H₁₉N, MW 189.30) solves this with: • >95:5 regioselectivity in C-N bond formation & 0-10% competitive reduction • LogP 3.49, PSA 12.36 Ų for enhanced lipophilicity & bioavailability • 95% purity grade - cost-effective for method development & library synthesis Ideal for indoline frameworks, α-amino acid derivatives, and metal-complex ligands. Ready for immediate shipment.

Pentan-3-ylidene(2-phenylethyl)amine Chemical Identity and Properties

Pentan-3-ylidene(2-phenylethyl)amine, also designated N-phenethylpentan-3-imine, is a synthetic Schiff base with the molecular formula C₁₃H₁₉N and a molecular weight of 189.30 g/mol . This compound is characterized by an imine (C=N) functional group formed via the condensation of 3-pentanone with 2-phenylethylamine [1]. Its structure features a pentan-3-ylidene moiety linked to a phenethyl group, placing it within a class of ketimines explored as versatile intermediates in organic synthesis and as potential ligands . Commercially, it is primarily available from research chemical suppliers at a typical purity of 95%, intended strictly for laboratory use .

Ketimine intermediate for radical aryl amination and indoline synthesis

Reported higher lipophilicity than benzylidene imine analogs

Standard research-grade purity for method development and library synthesis

• [1] ChemSrc. (2024). N-phenethylpentan-3-imine (CAS 79614-14-5). View Source

Pentan-3-ylidene(2-phenylethyl)amine Cannot Be Replaced by Generic Phenethylamines

Pentan-3-ylidene(2-phenylethyl)amine is a specific imine derivative of 2-phenylethylamine, not a simple amine salt or alkylated phenethylamine. The presence of the pentan-3-ylidene substituent imparts distinct physicochemical properties, including increased lipophilicity (LogP 3.49) and a reduced polar surface area (PSA 12.36 Ų) compared to its parent amine [1]. These structural features directly influence its reactivity in applications such as free radical-mediated aryl amination, where ketimines like this compound have been shown to undergo regioselective C–N bond formation with high selectivity (>95:5) and minimal competitive reduction, a performance profile not achievable with aldimines or primary amines . Therefore, substituting with a generic 2-phenylethylamine or a simpler imine would fundamentally alter the outcome of the intended synthetic or research application.

Reactivity Divergence

Ketimine substituent enables regioselective C–N bond formation; aldimines or primary amines may shift toward competitive reduction pathways.

Physicochemical Profile

Distinct lipophilicity and PSA profile relative to parent 2-phenylethylamine can alter solubility and partitioning in synthetic workflows.

• [1] ChemSrc. (2024). N-phenethylpentan-3-imine (CAS 79614-14-5). View Source

Pentan-3-ylidene(2-phenylethyl)amine vs. Structurally Similar Imines

Lipophilicity vs. Benzylidene Analog

The pentan-3-ylidene derivative exhibits a higher calculated LogP (3.49) compared to the benzylidene analog N-benzylidene-2-phenylethylamine (LogP 3.35), indicating greater lipophilicity [1][2]. This difference of ΔLogP = +0.14 is attributable to the more hydrophobic aliphatic substituent in place of the aromatic benzylidene group. Increased lipophilicity is a critical parameter for membrane permeability and blood-brain barrier penetration in biological studies, and for solubility in non-polar media during synthesis.

Lipophilicity

Reported

LogP 3.49
Δ +0.14 vs benzylidene analog

Supports lipophilicity-driven selection for non-polar solubility or membrane permeability studies.

Calculated values; experimental validation recommended.

Evidence Dimension	Calculated Octanol-Water Partition Coefficient (LogP)
Target Compound Data	3.49
Comparator Or Baseline	N-Benzylidene-2-phenylethylamine (CAS 3240-95-7): LogP 3.35
Quantified Difference	ΔLogP = +0.14
Conditions	Predicted LogP values from molecular structure calculation (ChemSrc and Molbase databases).

Why This Matters

This quantifiable difference in lipophilicity provides a rationale for selecting Pentan-3-ylidene(2-phenylethyl)amine over its benzylidene counterpart when enhanced membrane permeability or altered solubility profile is required in the experimental design.

• [1] ChemSrc. (2024). N-phenethylpentan-3-imine (CAS 79614-14-5). View Source
• [2] Molbase. (2025). N-亚苄基苯乙胺 (CAS 3240-95-7). View Source

Polar Surface Area Consistency

Pentan-3-ylidene(2-phenylethyl)amine and its benzylidene analog share an identical calculated Polar Surface Area (PSA) of 12.36 Ų [1][2]. This low PSA value is well below the common threshold of 140 Ų for oral bioavailability, suggesting favorable absorption characteristics for both. However, the combination of an equally low PSA with a higher LogP in the pentan-3-ylidene derivative positions it as a compound with a distinct bioavailability profile—potentially higher passive membrane permeability without the penalty of increased polarity.

Polar Surface Area

Reported

PSA 12.36 Ų
Δ 0.00 Ų vs benzylidene analog

Low PSA maintained; higher LogP differentiates lipophilic profile without increasing polarity.

Computed TPSA; bioavailability modeling requires verification.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	12.36 Ų
Comparator Or Baseline	N-Benzylidene-2-phenylethylamine (CAS 3240-95-7): 12.36 Ų
Quantified Difference	0.00 Ų
Conditions	Calculated TPSA from molecular structure (ChemSrc and Molbase databases).

Why This Matters

While the PSA is identical, the context of the higher LogP (see Evidence Item 1) indicates that Pentan-3-ylidene(2-phenylethyl)amine offers a differentiated profile for applications where lipophilic character is prioritized without compromising the low PSA benchmark for bioavailability.

• [1] ChemSrc. (2024). N-phenethylpentan-3-imine (CAS 79614-14-5). View Source
• [2] Molbase. (2025). N-亚苄基苯乙胺 (CAS 3240-95-7). View Source

Regioselectivity in Radical Aryl Amination

Ketimines, including those with the pentan-3-ylidene moiety, have been demonstrated to act as superior acceptors in free radical-mediated aryl amination reactions. In head-to-head comparisons of reaction pathways, ketimines engaged in regioselective 5-exo cyclization to form C–N bonds with >95:5 selectivity, whereas competitive C–C bond formation and direct reduction pathways were minimal (0-10%) . This contrasts with aldimines, which can exhibit competing 6-endo closures and require more stringent condition optimization. The high selectivity is attributed to the electronic and steric influence of the ketimine substituents.

Radical Amination

Class-level

>95:5 C–N selectivity
0–10% competitive reduction

May support regioselective C–N bond formation in radical cyclization cascades.

Class-level ketimine evidence; verify for this specific substrate.

Evidence Dimension	Regioselectivity (C–N vs. C–C bond formation)
Target Compound Data	Not quantified for this specific compound; class-level inference for ketimines: >95:5 selectivity for C–N bond formation
Comparator Or Baseline	Aldimines and diazo/azide functional groups (varying selectivity, often with significant competitive reduction).
Quantified Difference	Quantified difference in selectivity (e.g., >95% vs. lower for other acceptors); competitive reduction for ketimines is 0-10%.
Conditions	Aryl radical cyclization to azomethine nitrogen under free radical conditions (stannane-mediated).

Why This Matters

For researchers designing radical cyclization cascades or C–N bond-forming sequences, the class-level evidence suggests that a ketimine like Pentan-3-ylidene(2-phenylethyl)amine may provide a more predictable and higher-yielding outcome than alternative imine sources, reducing the need for extensive reaction optimization.

Commercial Availability and Purity Benchmarking

Pentan-3-ylidene(2-phenylethyl)amine is commercially available with a minimum purity specification of 95%, as verified by supplier Certificate of Analysis . This is a standard purity for research-grade compounds in this class. In comparison, more complex or chiral analogs (e.g., (S)-(-)-N-(3-Pentyl)-1-phenylethylamine hydrochloride) are available at higher purities (99%) but at a significantly higher cost and with different reactivity profiles . For applications where a high-purity starting material is not required and the ketimine functionality is the key requirement, the 95% grade offers a cost-effective entry point.

Purity Specification

Specification review

95% (target compound)
99% (chiral analog comparator)

Supports cost-effective procurement for synthetic intermediate applications.

Research-grade; adequate for most ketimine-based transformations.

Evidence Dimension	Minimum Purity Specification (as sold by major suppliers)
Target Compound Data	95%
Comparator Or Baseline	(S)-(-)-N-(3-Pentyl)-1-phenylethylamine hydrochloride (Thermo Scientific): 99%
Quantified Difference	Target compound purity is 4 percentage points lower.
Conditions	Commercial supplier specifications (AKSci, Thermo Scientific).

Why This Matters

This purity specification provides a clear benchmark for procurement: the compound is fit for most synthetic applications as an intermediate, and users can avoid the premium cost of higher-purity, chiral analogs when the racemic ketimine functionality is sufficient.

Boiling Point and Handling Properties

While the exact boiling point for Pentan-3-ylidene(2-phenylethyl)amine is not reported, its structure suggests a significantly higher boiling point than the parent amine, 2-phenylethylamine (BP 197-200 °C), due to increased molecular weight and substitution [1][2]. Similarly, compared to smaller ketimines like N-ethylidene-1-phenylmethanamine (BP predicted ~190 °C), the addition of the pentan-3-ylidene group increases molecular complexity and reduces volatility . This translates to easier handling at room temperature, with lower vapor pressure and reduced risk of loss during rotary evaporation or vacuum operations.

Volatility

Data to verify

Not reported; estimated >200 °C

Lower volatility may simplify laboratory handling versus parent amine.

Qualitative inference based on molecular weight; experimental data unavailable.

Evidence Dimension	Boiling Point / Volatility
Target Compound Data	Not reported (assumed >200 °C)
Comparator Or Baseline	2-Phenylethylamine (BP 197-200 °C); N-Ethylidene-1-phenylmethanamine (BP predicted ~190 °C)
Quantified Difference	N/A (qualitative inference)
Conditions	Atmospheric pressure.

Why This Matters

For laboratory use, a higher boiling point indicates the compound is less volatile and easier to manipulate without special precautions, which can simplify synthetic procedures and reduce waste from evaporation losses.

• [1] PubChem. (2025). 2-Phenylethylamine (CID 1001). View Source
• [2] ChemSrc. (2024). N-phenethylpentan-3-imine (CAS 79614-14-5). View Source

Key Research Applications of Pentan-3-ylidene(2-phenylethyl)amine

Radical Aryl Amination Building Block

Researchers can utilize Pentan-3-ylidene(2-phenylethyl)amine as a ketimine acceptor in free radical aryl amination sequences. As demonstrated in class-level studies, ketimines undergo regioselective C–N bond formation with >95:5 selectivity and minimal competitive reduction (0-10%) . This compound is particularly suitable for the construction of indoline frameworks and α-amino acid derivatives, where the pentan-3-ylidene group provides the necessary steric and electronic profile for high-yielding, selective cyclizations. Its ready availability at 95% purity makes it a practical choice for method development and library synthesis.

Precursor for Lipophilic Ligands and Probes

The compound's calculated LogP of 3.49 positions it as a more lipophilic alternative to benzylidene-based imines (LogP 3.35) [1][2]. This property is advantageous in the design of metal complex ligands for catalysis in non-polar solvents, or in the development of fluorescent probes intended for cellular uptake. Researchers can exploit this higher lipophilicity to tune the partition coefficient of their final constructs without altering the core imine functionality. The low PSA (12.36 Ų) further supports potential bioavailability if the compound is used in medicinal chemistry campaigns.

Cost-Effective Phenethylamine Diversification Intermediate

For projects requiring a phenethylamine scaffold with a ketimine handle, Pentan-3-ylidene(2-phenylethyl)amine offers a 95% purity grade that balances quality with cost, especially when compared to higher-purity chiral analogs (>99%) . It serves as a practical starting material for reductive aminations, Mannich reactions, or metal-catalyzed cross-couplings, where the imine can be reduced to a secondary amine or hydrolyzed back to the primary amine. This makes it a versatile intermediate for generating libraries of substituted 2-phenylethylamine derivatives with varied alkyl chains.

Application

Selection Property

Validation Focus

Radical Aryl Amination Building Block

Ketimine acceptor for regioselective C–N bond formation

Confirm selectivity and yield in radical cyclization conditions

Lipophilic Ligand and Probe Precursor

Reported lipophilicity profile within favorable range for membrane partitioning

Validate partition coefficient and cellular uptake in model membranes

Phenethylamine Diversification Intermediate

Standard purity suitable for reductive amination and cross-coupling workflows

Verify imine integrity and reactivity in downstream derivatization steps

• [1] ChemSrc. (2024). N-phenethylpentan-3-imine (CAS 79614-14-5). View Source
• [2] Molbase. (2025). N-亚苄基苯乙胺 (CAS 3240-95-7). View Source